Cottonseed oil fatty acids
Overview
Description
Cottonseed oil, derived from the seeds of cotton plants, is notable for its significant contribution to the global edible oil market. Its unique fatty acid profile, combined with its stability against auto-oxidation, makes it a subject of increasing scientific interest. This oil is rich in vitamin E and offers anti-inflammatory and cardio-protective properties. The extraction of cottonseed oil can be achieved through various methods, including microwave-assisted extraction, solvent extraction, and supercritical carbon dioxide extraction, among others. This versatility in extraction methods, coupled with the oil's beneficial properties, underscores its importance in dietary, industrial, and medicinal applications (Riaz et al., 2021).
Synthesis Analysis
Cottonseed oil's synthesis from cottonseed involves several sophisticated techniques. The oil is rich in saturated (26-35%), polyunsaturated (42-52%), and monounsaturated (18-24%) fatty acids. The extraction processes, including aqueous ethanol extraction and enzyme-assisted extraction, play a crucial role in determining the oil's fatty acid composition and nutritional quality. These methods also impact the oil's functional properties, making it suitable for various applications beyond just a cooking medium (Riaz et al., 2021).
Molecular Structure Analysis
The molecular structure of cottonseed oil is characterized by its fatty acid composition, which includes significant amounts of linoleic acid, a polyunsaturated fatty acid. This composition is crucial for the oil's nutritional and physicochemical properties. The presence of tocopherols in cottonseed oil, although reduced during processing, further contributes to its antioxidant capacity and nutritional value (Riaz et al., 2021).
Chemical Reactions and Properties
Cottonseed oil undergoes various chemical reactions during processing, including hydrogenation and interesterification, which affect its physical and chemical properties. These reactions can alter the oil's melting point, viscosity, and stability, making it suitable for specific industrial applications. The fatty acid composition of cottonseed oil, especially its unsaturated fatty acids, plays a pivotal role in these chemical reactions (Riaz et al., 2021).
Physical Properties Analysis
The physical properties of cottonseed oil, such as its color, viscosity, and melting point, are influenced by its extraction and processing methods. These properties are critical for its application in food products, cosmetics, and biofuels. The oil's stability against oxidation and its high smoke point make it a preferred choice for cooking and frying purposes (Riaz et al., 2021).
Chemical Properties Analysis
Cottonseed oil's chemical properties, including its fatty acid profile and tocopherol content, are essential for its antioxidant activity, nutritional value, and health benefits. These properties are also significant for the oil's industrial applications, such as in the production of biofuels and bioplastics. The oil's fatty acid composition is particularly important for its role in reducing inflammation and protecting against cardiovascular diseases (Riaz et al., 2021).
Scientific Research Applications
Genetic Modifications for Improved Nutrition and Health
- Monounsaturated Fatty Acid Content : Cottonseed oil's monounsaturated fatty acid, particularly oleic acid, has been targeted for increases to support human nutrition and cardiovascular health. Genetic modifications in cottonseed can alter its fatty acid composition, which can impact triacylglycerols (TAGs) and their distribution in embryo tissues, with potential health implications (Horn, Sturtevant, & Chapman, 2014).
Enhancing Oil Quality Through Molecular Strategies
- High-Stearic and High-Oleic Cottonseed Oils : Cottonseed oil's fatty acid composition has been modified using hairpin RNA-mediated gene silencing, leading to increased stearic acid and oleic acid contents. This has implications for developing cottonseed oils suitable for margarines, deep frying, and high-value confectionery applications without hydrogenation (Liu, Singh, & Green, 2002).
Implications for Seed Development and Vigor
- Oleic Acid Increase and Seed Viability : Research indicates that simultaneously inhibiting GhFAD2-1 and GhFATB genes in cotton can significantly increase oleic acid content while affecting palmitic and linoleic acid levels. However, these changes also impact seed development and vigor, especially under cool stress conditions (Liu et al., 2017).
Biofuel Potential
- Cottonseed Oil as a Diesel Blend : Cottonseed oil blended with fossil diesel has been explored as a biofuel for diesel engines. This approach offers cost benefits and greater greenhouse gas advantages than fatty acid methylesters, with limited impact on vehicle performance and emissions (Fontaras, Tzamkiozis, Hatziemmanouil, & Samaras, 2007).
Nutritional Implications
- Dietary Impact : Cottonseed oil, rich in polyunsaturated fatty acids, has been studied for its effects on lipid status, such as serum and liver fatty acid composition in rats. The study provides insights into the potential health impacts of cottonseed oil consumption (Radcliffe, Czajka-Narins, & Imrhan, 2004).
Agricultural and Industrial Applications
- Trienoic Fatty Acids for Quality Improvement : Engineering trienoic fatty acids like alpha-linolenic acid (ALA) and gamma-linolenic acid (GLA) into cottonseed oil has shown benefits for seed germination, plant photosynthesis, and cotton fiber quality. These modifications offer potential applications in food, pharmaceutical, and industrial sectors (Gao et al., 2020).
Mechanism of Action
Target of Action
Cottonseed oil fatty acids primarily target the biosynthesis of fatty acids in cottonseed . The genes regulating the composition of fatty acids in cottonseed oil play a significant role in this process . Key genes such as Gh_D03G0588 and Gh_A02G1788, which encode stearoyl-ACP desaturase, are identified as hub genes and are significantly up-regulated at certain developmental stages . These genes play a decisive role in determining the ratio of saturated fatty acids to unsaturated fatty acids .
Mode of Action
The interaction of this compound with their targets results in dynamic changes in the composition of fatty acids. For instance, the contents of polyunsaturated linolenic acid (C18:3n-3) and saturated stearic acid (C18:0) are higher at certain developmental stages, while linoleic acid (C18:2n-6) is mainly synthesized after these stages . The expression of key genes involved in fatty acid biosynthesis during the entire period of cottonseed development contributes to these dynamic changes .
Biochemical Pathways
This compound affect several biochemical pathways. The linoleic acid metabolic pathway and α-linolenic acid metabolism are significantly associated with the middle-late seed developmental stages . The elongation of the fatty acid pathway is enriched at certain developmental stages, while the fatty acid degradation pathway is enriched at later stages . This might explain why the relative content of the fatty acids tends to be stabilized at the late development stages .
Pharmacokinetics
A systematic review of randomized controlled trials examining the effects of cottonseed oil on markers of lipid metabolism suggests that cottonseed oil may improve lipid/lipoprotein levels compared with other oils .
Result of Action
The action of this compound results in the accumulation of different fatty acid components at various developmental stages of cottonseed . For example, the content of C18:3n-3 significantly decreases from 7.44% at 5 days post anthesis (DPA) to 0.11% at 25 DPA . This change correlates with the expression characteristics of certain genes .
Action Environment
The relative level of most fatty acids in cottonseed oil is influenced by both environmental and genetic factors . The interaction of these effects is relatively small
properties
| { "Design of the Synthesis Pathway": "The synthesis of Cottonseed oil fatty acids can be achieved through the hydrolysis of cottonseed oil. The fatty acids obtained from the hydrolysis can then be purified through distillation or chromatography.", "Starting Materials": [ "Cottonseed oil" ], "Reaction": [ "The cottonseed oil is first hydrolyzed using a strong acid or base catalyst.", "The hydrolysis reaction breaks down the ester bonds in the cottonseed oil, resulting in a mixture of free fatty acids and glycerol.", "The mixture is then neutralized to remove the catalyst and any remaining acid or base.", "The free fatty acids are then separated from the glycerol through distillation or chromatography.", "The resulting product is a mixture of Cottonseed oil fatty acids, which can be further purified through additional distillation or chromatography steps." ] } | |
CAS RN |
8001-29-4 |
Molecular Formula |
UNKNOWN |
Origin of Product |
United States |
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